Cas no 2171343-94-3 ((3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)
(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
- EN300-1476019
- (3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid
- 2171343-94-3
-
- Inchi: 1S/C28H34N2O5/c1-2-3-8-19(15-27(32)33)29-26(31)16-25(18-13-14-18)30-28(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24-25H,2-3,8,13-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-,25?/m0/s1
- InChI Key: MAQLWDNQDRIXNL-UBDBMELISA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](CC(=O)O)CCCC)=O)C1CC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476019-1.0g |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476019-50mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-100mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-250mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-500mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-1000mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-2500mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-5000mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1476019-10000mg |
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid |
2171343-94-3 | 10000mg |
$14487.0 | 2023-09-29 |
(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
Introduction to (3S)-3-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic Acid (CAS No. 2171343-94-3)
(3S)-3-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171343-94-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a heptanoic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.
The cyclopropyl group is a three-carbon cyclic structure that imparts conformational rigidity and unique electronic properties to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to temporarily block the amino group, facilitating stepwise assembly of peptides. The presence of this protecting group in the compound suggests its potential use as an intermediate in the synthesis of more complex peptides or peptidomimetics.
The heptanoic acid moiety is a seven-carbon carboxylic acid that can confer hydrophobic properties to the molecule. This hydrophobicity can affect the compound's solubility, membrane permeability, and overall pharmacokinetic profile. In medicinal chemistry, such properties are crucial for optimizing drug delivery and bioavailability.
Recent studies have explored the potential of compounds with similar structures to (3S)-3-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that cyclopropyl-containing compounds can exhibit potent antiviral activity against RNA viruses, including influenza and hepatitis C virus (HCV). The conformational constraints provided by the cyclopropyl group can enhance the binding affinity of these compounds to viral proteases, thereby inhibiting viral replication.
In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-protected amino acids as building blocks for the synthesis of peptidomimetics with improved stability and reduced susceptibility to enzymatic degradation. The results indicated that Fmoc protection can significantly enhance the stability of peptides in biological environments, making them more suitable for therapeutic applications.
The combination of these structural elements in (3S)-3-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid suggests its potential as a versatile intermediate in the development of novel therapeutics. Its unique properties make it an attractive candidate for further investigation in areas such as antiviral drug discovery, peptide synthesis, and peptidomimetic design.
In addition to its potential therapeutic applications, this compound has also been studied for its use in chemical biology research. For example, it can serve as a tool compound for probing protein-protein interactions or for studying the effects of conformational constraints on protein function. The ability to manipulate specific structural elements within the molecule allows researchers to gain insights into the structure-function relationships of complex biological systems.
The synthesis of (3S)-3-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid typically involves multistep procedures that require careful control over reaction conditions and purification steps. Advanced synthetic techniques, such as transition metal-catalyzed reactions and solid-phase peptide synthesis (SPPS), have been employed to achieve high yields and purity levels. These methods not only facilitate the production of this compound but also provide a platform for exploring related derivatives with optimized properties.
In conclusion, (3S)-3-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171343-94-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or as a tool compound for chemical biology studies. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.
2171343-94-3 ((3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)